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Compound Focus: Cyclomethycaine

CAS No.: 139-62-8

Cat. No.: S597143

Get Quote

Chemical Identity and Properties

The table below summarizes the core identifying information and quantitative data for Cyclomethycaine

sulfate from the search results.

Property Type Details

CAS Registry Number 50978-10-4 [1]

Molecular Formula C22H35NO7S [1]

Molecular Weight 457.58 g/mol [1]

Related Molecular
Formula

C44H68N2O10S (Parent structure) [2]

Synonyms Sulfuric Acid; 3-(2-Methyl-1-Piperidyl)Propyl 4-(Cyclohexoxy)Benzoate
[1]

Synthesis and Research Information

Synthesis Scheme: A file depicting the synthesis pathway of cyclomethycaine is available on

Wikimedia Commons, referenced from the Journal of the American Chemical Society (DOI:
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10.1021/ja01216a051) [3]. The reaction scheme is provided below for your reference.

Sulfation Context: While not specific to cyclomethycaine, one source details a modern method for
synthesizing sulfate esters using a tributylsulfoammonium betaine reagent. This general methodology

highlights challenges and advances in sulfation chemistry, which is relevant for the synthesis of
molecules like cyclomethycaine sulfate [4].

Cyclomethycaine Synthesis Overview

Precursor A

Reaction Conditions

Precursor B

Cyclomethycaine
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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